Cas no 52704-38-8 (2,-Undecadiene-8,10-diynoic acid 2,3-dehydropiperidide)

• Product Name: 2,-Undecadiene-8,10-diynoic acid 2,3-dehydropiperidide
• CAS No: 52704-38-8
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 2018772
• PubChem ID: 14427416
• Update Time: 2025-04-21

2,-Undecadiene-8,10-diynoic acid 2,3-dehydropiperidide Chemical and Physical Properties

Names and Identifiers

• 2,-Undecadiene-8,10-diynoic acid 2,3-dehydropiperidide
• Pyridine, 1,2,3,4-tetrahydro-1-(1-oxo-2,4-undecadiene-8,10-diynyl)-, (E,E)-
• DTXSID301143658
• 52704-38-8

• Inchi： 1S/C16H17NO/c1-2-3-4-5-6-7-8-10-13-16(18)17-14-11-9-12-15-17/h1,7-8,10-11,13-14H,5-6,9,12,15H2/b8-7+,13-10+
• InChI Key： OGBLCPGFTJJOTG-AWGJLQHSSA-N
• SMILES： O=C(/C=C/C=C/CCC#CC#C)N1C=CCCC1

Computed Properties

• Exact Mass: 239.131014166g/mol
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Tetrahydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Tetrahydropyridines